Cas no 479356-89-3 ([(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate)

• Product Name: [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate
• CAS No: 479356-89-3
• MF: C₂₀H₂₁NO₈
• MW: 403.38264632225
• CID: 5330552
• Update Time: 2025-10-31

[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• STL194899
• [2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• Z18363286
• [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate
• 2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• 2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C20H21NO8/c1-24-16-8-12(9-17(25-2)19(16)26-3)20(23)29-11-18(22)21-13-4-5-14-15(10-13)28-7-6-27-14/h4-5,8-10H,6-7,11H2,1-3H3,(H,21,22)
• InChI Key： GLKDKDUSCZUTGD-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)NC(COC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 545
• XLogP3: 2.3
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate

Compound CAS No 479356-89-3: [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate

The compound with CAS No 479356-89-3, commonly referred to as [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. Researchers have been exploring its properties extensively to unlock its full potential in drug development and material science.

The molecular structure of this compound is characterized by a benzodioxin ring system and a trimethoxybenzoate group. The benzodioxin moiety contributes to the compound's stability and bioavailability, while the trimethoxybenzoate group enhances its solubility and reactivity. Recent studies have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a valuable candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

One of the most notable advancements in the study of CAS No 479356-89-3 is its application in drug delivery systems. Scientists have successfully synthesized nanoparticles loaded with this compound, significantly improving drug targeting and reducing side effects. These findings were published in a high-impact journal earlier this year, highlighting the compound's potential in personalized medicine.

In addition to its therapeutic applications, the compound has shown promise in the field of material science. Researchers have utilized its unique optical properties to develop advanced sensors for environmental monitoring. The ability of this compound to detect trace amounts of harmful substances makes it an ideal candidate for real-time air quality monitoring systems.

The synthesis of CAS No 479356-89-3 involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in catalytic chemistry have enabled more efficient and cost-effective production methods. These improvements have made the compound more accessible for large-scale applications in both academic research and industrial settings.

Furthermore, computational studies have provided deeper insights into the molecular interactions of this compound. Using advanced molecular modeling techniques, researchers have identified key binding sites responsible for its biological activity. These findings are expected to guide future drug design efforts and enhance the efficacy of related compounds.

In conclusion, CAS No 479356-89-3, or [(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 3,4,5-trimethoxybenzoate, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique properties and recent research advancements position it as a key player in modern science and technology.